Ethyl [6-amino-5-cyano-4-(4-fluoro-3-phenoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazol-3-yl]acetate

• Molecular Formula: C23H19FN4O4
• Molecular Weight: 434.4 g/mol
• IUPAC Name: ethyl 2-[6-amino-5-cyano-4-(4-fluoro-3-phenoxyphenyl)-2,4-dihydropyrano[2,3-c]pyrazol-3-yl]acetate
• InChI: InChI=1S/C23H19FN4O4/c1-2-30-19(29)11-17-21-20(15(12-25)22(26)32-23(21)28-27-17)13-8-9-16(24)18(10-13)31-14-6-4-3-5-7-14/h3-10,20H,2,11,26H2,1H3,(H,27,28)
• InChI Key: GSTDRKOCXKCBBS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=C2C(C(=C(OC2=NN1)N)C#N)C3=CC(=C(C=C3)F)OC4=CC=CC=C4

Description

Ethyl [6-amino-5-cyano-4-(4-fluoro-3-phenoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazol-3-yl]acetate is a complex organic compound that belongs to the class of pyrano[2,3-c]pyrazole derivatives. These compounds are known for their diverse biological activities and potential applications in medicinal chemistry. The unique structure of this compound, featuring a pyrano[2,3-c]pyrazole core with various functional groups, makes it an interesting subject for scientific research.

Preparation Methods

The synthesis of Ethyl [6-amino-5-cyano-4-(4-fluoro-3-phenoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazol-3-yl]acetate can be achieved through a one-pot tandem Knoevenagel-cyclocondensation reaction. This method involves the reaction of malononitrile, 4-fluorobenzaldehyde, and ethyl 5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylate in the presence of a catalyst such as trisodium citrate dihydrate. The reaction is typically carried out in aqueous ethanol at room temperature, making it an eco-friendly and cost-effective process .

Chemical Reactions Analysis

Ethyl [6-amino-5-cyano-4-(4-fluoro-3-phenoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazol-3-yl]acetate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the cyano or amino groups, using reagents such as alkyl halides or acyl chlorides.

Cyclization: The compound can undergo cyclization reactions to form more complex ring structures.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

Ethyl [6-amino-5-cyano-4-(4-fluoro-3-phenoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazol-3-yl]acetate has several scientific research applications:

Medicinal Chemistry: It is studied for its potential as an anti-cancer, anti-inflammatory, and antimicrobial agent.

Biological Studies: The compound is used in research to understand its interactions with various biological targets, including enzymes and receptors.

Industrial Applications: It can be used as an intermediate in the synthesis of other complex organic molecules, which are valuable in pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of Ethyl [6-amino-5-cyano-4-(4-fluoro-3-phenoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazol-3-yl]acetate involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, inhibiting their activity or modulating their function. The exact pathways and targets depend on the specific biological context and the type of activity being studied.

Comparison with Similar Compounds

Ethyl [6-amino-5-cyano-4-(4-fluoro-3-phenoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazol-3-yl]acetate can be compared with other pyrano[2,3-c]pyrazole derivatives, such as:

• Ethyl 6-amino-4-(4-chlorophenyl)-5-cyano-2-methyl-4H-pyran-3-carboxylate
• Ethyl 6-amino-5-cyano-4-(4-fluorophenyl)-2,4-dihydropyrano[2,3-c]pyrazole-3-carboxylate

These compounds share similar core structures but differ in their substituents, which can lead to variations in their biological activities and applications